Cas no 1092306-46-1 (3-4-(methylsulfanyl)phenyl-3-oxopropanal)

• Product Name: 3-4-(methylsulfanyl)phenyl-3-oxopropanal
• CAS No: 1092306-46-1
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 6271379
• PubChem ID: 43114708
• Update Time: 2025-06-13

3-4-(methylsulfanyl)phenyl-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 3-4-(methylsulfanyl)phenyl-3-oxopropanal
• 3-(4-(Methylthio)phenyl)-3-oxopropanal
• 3-[4-(methylsulfanyl)phenyl]-3-oxopropanal
• EN300-1125519
• CS-0350272
• 1092306-46-1

• Inchi： 1S/C10H10O2S/c1-13-9-4-2-8(3-5-9)10(12)6-7-11/h2-5,7H,6H2,1H3
• InChI Key： BTQPKZGLSORMOB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(CC=O)=O)=CC=1

Computed Properties

• Exact Mass: 194.04015073g/mol
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-4-(methylsulfanyl)phenyl-3-oxopropanal

Introduction to 3-4-(Methylsulfanyl)phenyl-3-oxopropanal (CAS No. 1092306-46-1)

3-4-(Methylsulfanyl)phenyl-3-oxopropanal (CAS No. 1092306-46-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of α-ketoaldehydes and features a methylthio substituent on a phenyl ring, making it an interesting subject for both academic research and industrial development.

The molecular formula of 3-4-(Methylsulfanyl)phenyl-3-oxopropanal is C₁₀H₁₀O₂S, with a molecular weight of approximately 194.25 g/mol. Its chemical structure consists of a phenyl ring substituted with a methylthio group at the para position, and an aldehyde group attached to a ketone moiety. This combination of functional groups imparts distinct chemical properties and reactivity patterns, which have been explored in various synthetic transformations and biological studies.

In the realm of pharmaceutical research, 3-4-(Methylsulfanyl)phenyl-3-oxopropanal has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its potential as a precursor for the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported the use of this compound in the synthesis of small molecules that modulate protein-protein interactions, which are crucial for various cellular processes.

The reactivity of 3-4-(Methylsulfanyl)phenyl-3-oxopropanal has also been investigated in the context of organic synthesis. Its α-ketoaldehyde structure makes it an excellent substrate for various nucleophilic addition reactions, such as Knoevenagel condensations and Michael additions. These reactions are fundamental in the construction of complex organic molecules and have been utilized in the synthesis of natural products and pharmaceutical candidates.

In materials science, 3-4-(Methylsulfanyl)phenyl-3-oxopropanal has been explored for its potential applications in the development of functional materials. The presence of the methylthio group and the aldehyde functionality provides opportunities for creating materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the synthesis of conjugated polymers with enhanced electronic properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The environmental impact and safety profile of 3-4-(Methylsulfanyl)phenyl-3-oxopropanal are also important considerations. Studies have shown that this compound is stable under standard laboratory conditions but may require careful handling due to its reactivity with certain nucleophiles. Toxicological assessments are ongoing to ensure its safe use in both research and industrial settings.

In conclusion, 3-4-(Methylsulfanyl)phenyl-3-oxopropanal (CAS No. 1092306-46-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.